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Compound of Interest

Compound Name: BOC-D-GLU-OH

Cat. No.: B558523

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling precautions for N-tert-
Butoxycarbonyl-D-glucosamine (BOC-D-GLU-OH). The information is compiled and presented
to ensure safe laboratory practices for professionals involved in research and development.

Core Safety and Hazard Information

BOC-D-GLU-OH is a chemical compound widely used in synthetic and medicinal chemistry.
While some safety data sheets indicate that it is not classified as hazardous under the 2012
OSHA Hazard Communication Standard, it is crucial to handle all chemicals with appropriate
caution.[1] Potential hazards, although not formally classified, may include skin, eye, and
respiratory tract irritation upon direct contact or inhalation.[2]

Hazard Identification and Classification

The following table summarizes the hazard identification for BOC-D-GLU-OH and its
derivatives based on available safety data sheets. It is important to note that classifications can
vary between suppliers.
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Precautionar
o Hazard
Hazard Classificatio ] ] y
Pictogram Signal Word  Statements
Category n Statements
(H-phrases)
(P-phrases)
Not Classified
_ GHSO07 H302: P264, P270,
Acute Oral [ Harmful if ) ) )
o (Exclamation Warning|[3] Harmful if P301+P312,
Toxicity swallowed[2]
3] Mark)[3] swallowed[3] P501
_ N P264, P280,
Skin Not Classified GHSO07 H315:
) ) ) ) ] ) P302+P352,
Corrosion/Irrit  / Causes skin  (Exclamation Warning[3] Causes skin
) o o P332+P313,
ation irritation[2][3] Mark)[3] irritation[3]
P362
) Not Classified H319: P264, P280,
Serious Eye GHSO07
] / Causes ) ] Causes P305+P351+
Damage/Irrita ] (Exclamation Warning([3] ]
) serious eye serious eye P338,
tion N Mark)[3] N
irritation[2][3] irritation[3] P337+P313
Specific B P261, P271,
Not Classified H335: May
Target Organ GHSO07 P304+P340,
o / May cause ] ] cause
Toxicity i (Exclamation Warning([3] ) P312,
] respiratory respiratory
(Single o Mark)[3] o P403+P233,
irritation[2][3] irritation[3]
Exposure) P405, P501

Note: Data is aggregated from multiple sources and may pertain to closely related structures.

Always refer to the specific SDS provided by the supplier.

Physical and Chemical Properties

Understanding the physical and chemical properties of BOC-D-GLU-OH is essential for safe

handling and storage.
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Property Value Source
Molecular Formula C10H17NOe [41[5]
Molecular Weight 247.25 g/mol [4115][6]
Appearance Solid [7]
Melting Point 108-115 °C (decomposes) [415]
Optical Rotation ([a]20/D) +15.5° (c=1 in MeOH) [4]
Storage Temperature 2-8°C [6]

Experimental Protocols: Safe Handling Procedures

Adherence to standardized protocols is critical to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE)
The following PPE should be worn at all times when handling BOC-D-GLU-OH:

PPE Type Specification

Safety glasses with side-shields or goggles
Eye Protection conforming to EN166 or NIOSH standards.[8][9]
[10]

) Chemical-resistant gloves (e.qg., nitrile rubber).
Hand Protection )
Gloves must be inspected before use.[2][8]

Body Protection Laboratory coat.[2]

For nuisance exposures or when generating
Respiratory Protection dust, use a NIOSH-approved N95 or P1 particle
respirator.[6][8]

Weighing and Transferring
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e Preparation: Ensure the work area, such as a chemical fume hood or a designated area with
local exhaust ventilation, is clean and free of clutter.[11][12]

o Equipment: Use a calibrated analytical balance. Have appropriate spatulas and weighing
paper or boats ready.

e Procedure:
o Wear all required PPE.
o Carefully open the container. Avoid creating dust.

o Use a clean spatula to transfer the desired amount of BOC-D-GLU-OH to the weighing
vessel.

o Close the container tightly immediately after use.[2][11][12]

o Clean any spills immediately using appropriate procedures.

Dissolution

e Solvent Selection: Choose a suitable solvent based on the experimental requirements. BOC-
D-GLU-OH is often dissolved in mixtures of organic solvents like dioxane or THF and water.

[4]
e Procedure:

o In a well-ventilated area, add the weighed BOC-D-GLU-OH to the reaction vessel
containing the solvent.

o Stir the mixture at room temperature until the solid is fully dissolved.[4]

Emergency Procedures
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Exposure Type First-Aid Measures

) Move the person to fresh air. If not breathing,
Inhalation ) e o o
give artificial respiration. Consult a physician.[2]

Skin Contact Wash off with soap and plenty of water.[2]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes and consult a physician.[8]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Storage and Disposal

Storage: Store in a cool, dry, and well-ventilated place.[11][12] Keep the container tightly closed
and store at temperatures between 2-8°C.[6]

Disposal: Dispose of waste in accordance with federal, state, and local environmental control
regulations.[2]

Visualized Workflows

The following diagrams illustrate key logical relationships and workflows for handling BOC-D-
GLU-OH safely.
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Caption: Workflow for the safe handling of chemical compounds.
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Handling BOC-D-GLU-OH

Mandatory PPE:
- Safety Glasses
- Lab Coat
- Gloves

Add Respiratory Protection
(N95 or equivalent)

Consider Face Shield
or Goggles

Proceed with Handling

Click to download full resolution via product page

Caption: Logic for selecting appropriate personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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